![molecular formula C14H21N3O3S B4739084 N-(4-ethylphenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide](/img/structure/B4739084.png)
N-(4-ethylphenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide
Overview
Description
N-(4-ethylphenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide, also known as MS-275, is a potent histone deacetylase (HDAC) inhibitor. HDACs are enzymes that remove acetyl groups from histones, leading to the repression of gene expression. MS-275 has been shown to have potential as a therapeutic agent for the treatment of cancer, neurodegenerative diseases, and inflammatory disorders.
Mechanism of Action
N-(4-ethylphenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide inhibits HDACs, leading to the accumulation of acetylated histones and the activation of gene expression. This can lead to the induction of apoptosis in cancer cells, as well as the suppression of inflammation and neurodegeneration.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide has been shown to have a number of biochemical and physiological effects. It can induce apoptosis in cancer cells, inhibit tumor growth, and sensitize cancer cells to chemotherapy. N-(4-ethylphenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines. In neurodegenerative diseases, N-(4-ethylphenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide has been shown to protect neurons from damage and reduce the accumulation of toxic proteins.
Advantages and Limitations for Lab Experiments
N-(4-ethylphenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide has several advantages for use in lab experiments. It is a potent HDAC inhibitor that can induce apoptosis in cancer cells and has anti-inflammatory effects. However, N-(4-ethylphenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide also has some limitations. It can be toxic at high concentrations and has been shown to have off-target effects on other enzymes. Additionally, the use of N-(4-ethylphenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide in animal models can be limited by its poor solubility and bioavailability.
Future Directions
There are several future directions for research on N-(4-ethylphenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide. One area of interest is the development of more potent and selective HDAC inhibitors. Another area of research is the use of N-(4-ethylphenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide in combination with other therapies, such as chemotherapy or immunotherapy. Additionally, there is interest in studying the effects of N-(4-ethylphenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide on epigenetic modifications beyond histone acetylation, such as DNA methylation. Finally, there is interest in studying the potential use of N-(4-ethylphenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide in the treatment of other diseases beyond cancer, such as autoimmune disorders.
Scientific Research Applications
N-(4-ethylphenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide has been extensively studied for its potential as a cancer therapy. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and sensitize cancer cells to chemotherapy. N-(4-ethylphenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide has also been studied for its potential as a therapy for neurodegenerative diseases such as Alzheimer's and Parkinson's disease, as well as inflammatory disorders such as rheumatoid arthritis.
properties
IUPAC Name |
N-(4-ethylphenyl)-4-methylsulfonylpiperazine-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O3S/c1-3-12-4-6-13(7-5-12)15-14(18)16-8-10-17(11-9-16)21(2,19)20/h4-7H,3,8-11H2,1-2H3,(H,15,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSKUEJJBQZSLMC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)N2CCN(CC2)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-ethylphenyl)-4-(methylsulfonyl)piperazine-1-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.